Cas no 1506466-25-6 (2-(3-Methylimidazol-4-yl)propan-2-amine)

• Product Name: 2-(3-Methylimidazol-4-yl)propan-2-amine
• CAS No: 1506466-25-6
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 5251305
• Update Time: 2025-05-25

2-(3-Methylimidazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-imidazol-5-yl)propan-2-amine
• 2-(3-Methylimidazol-4-yl)propan-2-amine
• 1H-Imidazole-5-methanamine, α,α,1-trimethyl-

• Inchi： 1S/C7H13N3/c1-7(2,8)6-4-9-5-10(6)3/h4-5H,8H2,1-3H3
• InChI Key： HZGIRLUDYLQUPQ-UHFFFAOYSA-N
• SMILES： N1(C)C=NC=C1C(C)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• XLogP3: -0.5
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(3-Methylimidazol-4-yl)propan-2-amine

Comprehensive Overview of 2-(3-Methylimidazol-4-yl)propan-2-amine (CAS No. 1506466-25-6)

2-(3-Methylimidazol-4-yl)propan-2-amine, identified by its CAS number 1506466-25-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining an imidazole ring with an amine functional group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural similarity to naturally occurring alkaloids and its role in modulating biological pathways.

The growing interest in imidazole derivatives like 2-(3-Methylimidazol-4-yl)propan-2-amine is driven by their versatility in drug discovery. Recent studies highlight their potential in targeting neurological and metabolic disorders, aligning with current trends in personalized medicine. Users frequently search for terms such as "imidazole-based therapeutics" and "CAS 1506466-25-6 applications," reflecting the demand for innovative compounds in healthcare. This compound's stability and reactivity also make it a candidate for advanced catalysis and material science applications.

From a synthetic perspective, 2-(3-Methylimidazol-4-yl)propan-2-amine is synthesized through multi-step organic reactions, often involving condensation and reduction steps. Its purity and yield are critical for research purposes, as impurities can affect experimental outcomes. Laboratories prioritize high-quality standards, which is why queries like "purchase CAS 1506466-25-6" and "synthesis protocol for 3-methylimidazole derivatives" are common among chemists and procurement specialists.

Environmental and safety considerations are also paramount when handling 2-(3-Methylimidazol-4-yl)propan-2-amine. While it is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to maintain its integrity. Searches related to "safe handling of amine compounds" and "storage conditions for imidazole derivatives" underscore the importance of these practices in industrial and academic settings.

In conclusion, 2-(3-Methylimidazol-4-yl)propan-2-amine (CAS No. 1506466-25-6) represents a promising compound with broad applicability in modern chemistry and life sciences. Its relevance to cutting-edge research and alignment with trending topics like drug development and green chemistry ensures its continued prominence in scientific discourse. As interest grows, so does the need for detailed technical data and collaborative research to unlock its full potential.